molecular formula C10H14ClNO B8642290 3-(3-Chloro-4-methoxyphenyl)propan-1-amine

3-(3-Chloro-4-methoxyphenyl)propan-1-amine

Cat. No.: B8642290
M. Wt: 199.68 g/mol
InChI Key: JNYBEYFJBGLAGE-UHFFFAOYSA-N
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Description

3-(3-Chloro-4-methoxyphenyl)propan-1-amine is a useful research compound. Its molecular formula is C10H14ClNO and its molecular weight is 199.68 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H14ClNO

Molecular Weight

199.68 g/mol

IUPAC Name

3-(3-chloro-4-methoxyphenyl)propan-1-amine

InChI

InChI=1S/C10H14ClNO/c1-13-10-5-4-8(3-2-6-12)7-9(10)11/h4-5,7H,2-3,6,12H2,1H3

InChI Key

JNYBEYFJBGLAGE-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)CCCN)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Methoxy-benzaldehyde (Aldrich) (42 g, 0.31 mole) and pyridine (0.6 ml, catalytic) were stirred together under nitrogen and sulfuryl chloride (51 g, 0.37 mole) added over 30 min, maintaining the internal temperature of the reaction at between 25 and 30° C. There was a vigorous evolution of gas. The mixture was stirred at room temperature for a further 30 min, and then warmed to 70° C. for 4 h. Excess reagents were removed by evaporation in vacuo and the residue taken up in 50 ml diisopropyl ether and poured onto 500 ml hexane with vigorous stirring, from which the product precipitates. The solid was filtered off and washed with hexane and then dried in vacuo to give the title product (40.3 g, 77%), m.p. 55-56° C.; 1HNMR (400 MHz, CDCl3) δ: 3.99 (s, 3H), 7.05 (dd, 1H), 7.91 (d, 1H), 9.86 (s, 1H); Anal. Found: C, 56.13; H, 4.14%. C8H7ClO2 requires C, 56.33; H, 4.14%.
Quantity
42 g
Type
reactant
Reaction Step One
Quantity
0.6 mL
Type
reactant
Reaction Step One
Quantity
51 g
Type
reactant
Reaction Step Two
Yield
77%

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